Cas no 38691-95-1 (Groenlandicine)

• Product Name: Groenlandicine
• CAS No: 38691-95-1
• MF: C₁₉H₁₆NO₄
• MW: 322.334645271301
• CID: 1081178
• Update Time: 2025-04-20

Groenlandicine Chemical and Physical Properties

Names and Identifiers

• groenlandicine
• Dehydrocheilanthifoline
• Benzo(a)-1,3-benzodioxolo(4,5-g)quinolizinium,11,12-dihydro-9-hydroxy-8-methoxy
• Tetradehydrocheilanthifoline
• Tetrahydricheilanthifolinium
• 9-Hydroxy-8-methoxy-11,12-dihydro-[1,3]dioxolo[4,5-h]isoquinolino[2,1-b]isoquinolin-13-ium
• Groenlandicine

• Inchi： 1S/C19H15NO4/c1-22-18-8-13-12(7-16(18)21)4-5-20-9-14-11(6-15(13)20)2-3-17-19(14)24-10-23-17/h2-3,6-9H,4-5,10H2,1H3/p+1
• InChI Key： PGIOBGCIEGZHJH-UHFFFAOYSA-O
• SMILES： O1COC2=CC=C3C=C4C5C=C(C(=CC=5CC[N+]4=CC3=C12)O)OC

Computed Properties

• Exact Mass: 321.10000
• Monoisotopic Mass: 322.10793299 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• Molecular Weight: 322.3
• XLogP3: 3.3

Experimental Properties

• Color/Form: Powder
• PSA: 48.64000
• LogP: 1.44980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives